molecular formula C12H17Br B8405415 1-Bromo-2-(1,3-dimethylbutyl)benzene

1-Bromo-2-(1,3-dimethylbutyl)benzene

Cat. No.: B8405415
M. Wt: 241.17 g/mol
InChI Key: HXFBJTXVCMZVJB-UHFFFAOYSA-N
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Description

1-Bromo-2-(1,3-dimethylbutyl)benzene is a useful research compound. Its molecular formula is C12H17Br and its molecular weight is 241.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17Br

Molecular Weight

241.17 g/mol

IUPAC Name

1-bromo-2-(4-methylpentan-2-yl)benzene

InChI

InChI=1S/C12H17Br/c1-9(2)8-10(3)11-6-4-5-7-12(11)13/h4-7,9-10H,8H2,1-3H3

InChI Key

HXFBJTXVCMZVJB-UHFFFAOYSA-N

Canonical SMILES

CC(C)CC(C)C1=CC=CC=C1Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

28.4 g of 2-(1,3-dimethylbutyl)aniline in 134.9 g (667 mmol) of 40 percent hydrobromic acid in glacial acetic acid at 10° C. are admixed with 12.5 g (181 mmol) of sodium nitrite in portions with stirring within 1.5 h. Thereafter, 0.5 g of copper powder is added and the mixture is boiled under reflux for 1 h hour. Subsequently, 120 ml of water and sodium hydroxide solution are added until pH 12 is attained, and the organic phase is removed, washed with dilute hydrochloric acid and concentrated by evaporation under reduced pressure. After distillation in a Kugelrohr apparatus at 0.3 mbar/70° C. and purification of the main fraction by means of preparative HPLC, 8.3 g of a yellowish oil with a purity of 99.4% (determined by HPLC) are obtained.
Quantity
28.4 g
Type
reactant
Reaction Step One
Quantity
134.9 g
Type
reactant
Reaction Step Two
Quantity
12.5 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
copper
Quantity
0.5 g
Type
catalyst
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
Quantity
120 mL
Type
solvent
Reaction Step Six

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